Cas no 54561-67-0 (Propanedinitrile, [(ethylthio)(methylthio)methylene]-)

• Product name: Propanedinitrile, [(ethylthio)(methylthio)methylene]-
• CAS No: 54561-67-0
• MF: C₇H₈N₂S₂
• MW: 184.281818389893
• CID: 354238
• PubChem ID: 71364617

Propanedinitrile, [(ethylthio)(methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(ethylthio)(methylthio)methylene]-
• 2-[ethylsulfanyl(methylsulfanyl)methylidene]propanedinitrile
• DTXSID70788080
• [(Ethylsulfanyl)(methylsulfanyl)methylidene]propanedinitrile
• 54561-67-0

• Inchi： InChI=1S/C7H8N2S2/c1-3-11-7(10-2)6(4-8)5-9/h3H2,1-2H3
• InChI Key： PUNILUNQSMFAJQ-UHFFFAOYSA-N
• SMILES： CCS/C(=C(\C#N)/C#N)/SC

Computed Properties

• Exact Mass: 184.01304
• Monoisotopic Mass: 184.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 47.58